Cas no 179616-88-7 (Benzo[b]thiophene-5-carboxaldehyde, 6-fluoro-)

• Product Name: Benzo[b]thiophene-5-carboxaldehyde, 6-fluoro-
• CAS No: 179616-88-7
• MF: C₉H₅FOS
• MW: 180.198804616928
• CID: 5463482
• PubChem ID: 15408579
• Update Time: 2025-11-06

Benzo[b]thiophene-5-carboxaldehyde, 6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-carboxaldehyde, 6-fluoro-
• 6-fluoro-1-benzothiophene-5-carbaldehyde
• 6-fluorobenzo[b]thiopene-5-carbaldehyde
• 6-fluorobenzo[b]thiophene-5-carbaldehyde
• Z1416180959

• Inchi： 1S/C9H5FOS/c10-8-4-9-6(1-2-12-9)3-7(8)5-11/h1-5H
• InChI Key： APIOKMURNLQXRJ-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C=O)C(=CC1=2)F

Computed Properties

• Exact Mass: 180.00451411 g/mol
• Monoisotopic Mass: 180.00451411 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.20
• XLogP3: 2.5
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzo[b]thiophene-5-carboxaldehyde, 6-fluoro-

Recent Advances in the Study of Benzo[b]thiophene-5-carboxaldehyde, 6-fluoro- (CAS: 179616-88-7)

Benzo[b]thiophene-5-carboxaldehyde, 6-fluoro- (CAS: 179616-88-7) is a fluorinated derivative of benzo[b]thiophene, a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors, anti-inflammatory drugs, and antimicrobial compounds. This research brief consolidates the latest findings on this compound, highlighting its synthetic applications, biological activities, and future prospects.

The compound's structural uniqueness, characterized by the presence of a fluorine atom at the 6-position and an aldehyde functional group at the 5-position, makes it a valuable scaffold for drug design. Fluorination often enhances the metabolic stability and bioavailability of pharmaceutical candidates, while the aldehyde group provides a reactive site for further chemical modifications. Recent synthetic methodologies have focused on optimizing the yield and purity of 179616-88-7, with advancements in catalytic fluorination and green chemistry approaches reducing production costs and environmental impact.

In the realm of kinase inhibition, derivatives of Benzo[b]thiophene-5-carboxaldehyde, 6-fluoro- have shown promising activity against tyrosine kinases implicated in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that a series of compounds derived from this scaffold exhibited nanomolar inhibitory potency against EGFR and VEGFR2, with improved selectivity profiles compared to existing therapeutics. Molecular docking studies revealed that the fluorine atom plays a critical role in forming hydrogen bonds with key residues in the kinase active site, enhancing binding affinity.

Beyond oncology, this compound has also been investigated for its anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 6-fluoro-substituted benzo[b]thiophene derivatives significantly suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The aldehyde moiety was further functionalized to develop prodrugs with enhanced tissue penetration, offering potential applications in treating chronic inflammatory diseases like rheumatoid arthritis.

In antimicrobial research, Benzo[b]thiophene-5-carboxaldehyde, 6-fluoro- has served as a precursor for synthesizing compounds with broad-spectrum activity against drug-resistant bacterial strains. A recent European Journal of Medicinal Chemistry (2024) study highlighted its utility in developing quorum-sensing inhibitors, which disrupt bacterial communication and reduce virulence without exerting selective pressure for resistance. This approach represents a paradigm shift in addressing antibiotic resistance.

Despite these advancements, challenges remain in the large-scale production and clinical translation of derivatives based on 179616-88-7. Future research directions may include the development of more efficient synthetic routes, exploration of its applications in neurodegenerative diseases, and investigation of its pharmacokinetic properties in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are essential to unlock the full therapeutic potential of this versatile scaffold.